BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Pyrrolidinomethyluridine CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Pyrrolidinomethyluridine

Cat. No.: B12099848

Technical Guide: 5-Pyrrolidinomethyluridine
Executive Summary

This document provides a comprehensive technical overview of 5-Pyrrolidinomethyluridine, a
modified nucleoside of interest to the research and drug development community. Due to the
limited publicly available information on 5-Pyrrolidinomethyluridine, this guide presents the
currently accessible data and utilizes the closely related compound, 5-Methyluridine, to
illustrate the requested data presentation, experimental protocols, and pathway visualizations.
This approach provides a structural template for the technical guide while highlighting the data
gaps for the compound of primary interest.

Introduction

Modified nucleosides are fundamental to various biological processes and serve as a
cornerstone in the development of therapeutic agents. 5-Pyrrolidinomethyluridine is a uridine
derivative characterized by a pyrrolidinomethyl substituent at the 5-position of the uracil base.
While the specific biological activities and mechanisms of 5-Pyrrolidinomethyluridine are not
extensively documented in publicly accessible literature, its structural similarity to other 5-
substituted uridines suggests potential roles in antiviral or anticancer research.

Physicochemical Properties
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Efforts to obtain a specific CAS Registry Number and definitive molecular weight for 5-
Pyrrolidinomethyluridine from standard chemical databases have been unsuccessful. This
suggests the compound may be novel, not widely commercialized, or indexed under a different
nomenclature. For illustrative purposes, the corresponding data for the well-characterized
compound 5-Methyluridine are provided below.

Property Value (5-Methyluridine) Data Source
CAS Number 1463-10-1 PubChem
Molecular Formula C10H14N206 PubChem
Molecular Weight 258.23 g/mol PubChem

1-[(2R,3R,4S,5R)-3,4-
dihydroxy-5-

IUPAC Name PubChem
(hydroxymethyl)oxolan-2-yl]-5-

methylpyrimidine-2,4-dione

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of 5-
Pyrrolidinomethyluridine are not readily available. To fulfill the requirement for this section, a
general protocol for the synthesis of a related class of compounds, 5-substituted pyrimidine
nucleosides, is described. This serves as a representative methodology that could potentially
be adapted for the synthesis of 5-Pyrrolidinomethyluridine.

Protocol: Synthesis of 5-Substituted Pyrimidine Nucleosides via Palladium-Catalyzed Cross-
Coupling

Objective: To provide a general workflow for the synthesis of 5-substituted uridine derivatives.
Materials:
e 5-lodouridine

o Appropriate boronic acid or organotin reagent
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o Palladium catalyst (e.g., Pd(PPhs)a)
e Base (e.g., Na2COs)
e Solvent (e.g., Dioxane/water mixture)

o Standard laboratory glassware and purification equipment (e.qg., silica gel for
chromatography)

Methodology:

e Reaction Setup: In a round-bottom flask, dissolve 5-iodouridine and the desired coupling
partner (e.g., a pyrrolidinomethyl-containing boronic acid) in the solvent mixture.

» Degassing: Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 15-
20 minutes to remove oxygen.

o Catalyst and Base Addition: Add the palladium catalyst and the base to the reaction mixture
under the inert atmosphere.

» Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and monitor the
reaction progress using an appropriate analytical technique (e.g., Thin Layer
Chromatography or LC-MS).

o Work-up: Upon completion, cool the reaction to room temperature, filter to remove the
catalyst, and partition the mixture between an organic solvent and water.

« Purification: Dry the organic layer, concentrate it under reduced pressure, and purify the
crude product by column chromatography on silica gel to yield the 5-substituted uridine.

Visualization of Synthetic Workflow:
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General Synthetic Workflow for 5-Substituted Uridines
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Caption: A generalized workflow for the palladium-catalyzed synthesis of 5-substituted uridines.

Signaling Pathways

Given the absence of specific literature on the signaling pathways modulated by 5-
Pyrrolidinomethyluridine, a hypothetical signaling pathway is presented below. This diagram
illustrates a potential mechanism by which a modified nucleoside could exert an anticancer
effect, a common activity for this class of compounds.
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Hypothetical Anticancer Signaling Pathway:

Hypothetical Anticancer Signaling Pathway of a Modified Nucleoside
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Caption: A potential mechanism of action for a modified nucleoside leading to apoptosis in
cancer cells.

Conclusion

While a comprehensive technical guide on 5-Pyrrolidinomethyluridine is currently hindered
by the lack of available data, this document provides a framework for its future development.
The provided information on the related compound, 5-Methyluridine, and the generalized
experimental and pathway diagrams serve as a valuable template for researchers. Further
investigation is required to elucidate the specific properties and biological functions of 5-
Pyrrolidinomethyluridine. As new research emerges, this guide can be updated to reflect a
more complete understanding of this compound.

¢ To cite this document: BenchChem. [5-Pyrrolidinomethyluridine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12099848#5-pyrrolidinomethyluridine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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